(2-Fluorocyclohexyl)methanamine hydrochloride
Overview
Description
“(2-Fluorocyclohexyl)methanamine hydrochloride” is a compound with the CAS Number: 1528564-77-3 . It has a molecular weight of 167.65 and is typically available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is “(2-fluorocyclohexyl)methanamine hydrochloride” and its InChI code is1S/C7H14FN.ClH/c8-7-4-2-1-3-6(7)5-9;/h6-7H,1-5,9H2;1H . This indicates that the compound consists of a cyclohexyl ring with a fluorine atom at the 2-position and a methanamine group attached to the ring. Physical And Chemical Properties Analysis
“(2-Fluorocyclohexyl)methanamine hydrochloride” is a powder . It has a molecular weight of 167.65 . The compound is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Fluorinated Compounds in Drug Delivery Systems
Fluorinated compounds, including fluorinated cyclohexyl derivatives, play a crucial role in improving drug delivery systems. Their unique properties, such as high chemical stability and the ability to modify the pharmacokinetic profile of drugs, make them valuable in the development of novel formulation strategies. For instance, microparticulate and nanoparticulate drug delivery systems for metformin hydrochloride have been explored to improve bioavailability, reduce dosing frequency, and enhance the use of metformin in cancer treatment. Such systems can potentially be applied to other fluorinated compounds to overcome challenges associated with conventional dosage forms (Çetin & Sahin, 2016).
Fluoroalkylation in Green Chemistry
The application of fluorinated compounds extends into green chemistry, where fluoroalkylation reactions in aqueous media have been highlighted. These reactions, critical for incorporating fluorinated groups into target molecules, support the development of environmentally friendly synthesis processes. The unique effects of fluorine-containing functionalities on the physical, chemical, and biological properties of molecules underscore the importance of fluorinated compounds in creating new pharmaceuticals, agrochemicals, and functional materials under mild and environment-friendly conditions (Song et al., 2018).
Fluorinated Liquid Crystals
Fluorinated compounds have made significant contributions to the field of liquid crystals. The introduction of fluorine atoms into liquid crystal molecules can dramatically alter their properties, such as melting points, mesophase morphology, and transition temperatures. These modifications are crucial for the development of advanced materials used in displays and other electronic devices. The review by Hird (2007) underscores the critical role of fluorinated compounds in advancing liquid crystal technology, offering insights into their peculiar properties and commercial applications (Hird, 2007).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 , which correspond to skin irritation, serious eye irritation, and respiratory irritation, respectively. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
(2-fluorocyclohexyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14FN.ClH/c8-7-4-2-1-3-6(7)5-9;/h6-7H,1-5,9H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXHRYJCTPWKAET-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)CN)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Fluorocyclohexyl)methanamine hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(8-methoxy-3,5-dimethyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio]acetamide](/img/structure/B2574857.png)
![N-(2,5-dimethoxyphenyl)-2-(4-methoxyphenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide](/img/structure/B2574858.png)
![7-isopentyl-6-(((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one](/img/structure/B2574865.png)
![N-[(4-chlorophenyl)methyl]-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide](/img/structure/B2574873.png)
![N-(2,5-dimethylphenyl)-2-[[2-[(2-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide](/img/structure/B2574875.png)
![N-(4-ethylphenyl)-2-((3-(4-ethylphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide](/img/structure/B2574878.png)
![(Z)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(3,5,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide](/img/structure/B2574879.png)